N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C16H12Cl2N2O4/c1-23-13-5-3-9(17)6-11(13)19-15(21)8-20-12-4-2-10(18)7-14(12)24-16(20)22/h2-7H,8H2,1H3,(H,19,21)
• InChI Key: KKLHSJCGPJXHSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C3=C(C=C(C=C3)Cl)OC2=O
• Molecular Formula: C16H12Cl2N2O4
• Molecular Weight: 367.2 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide, also known as CMOA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CMOA is a benzoxazole derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of DNA and RNA. It may also act by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes. This compound has also been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide in lab experiments is its broad-spectrum activity against cancer cells, fungi, and bacteria. It is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research involving N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide. One area of research could be the development of this compound analogs with improved efficacy and reduced toxicity. Another area of research could be the investigation of the mechanism of action of this compound in more detail. Additionally, the potential use of this compound in combination with other drugs for the treatment of cancer and infectious diseases could also be explored.
Conclusion
In conclusion, this compound is a benzoxazole derivative that has potential applications in scientific research, particularly in the field of medicinal chemistry. Its synthesis method has been well-established, and it has been found to have anticancer, antifungal, and antimicrobial properties. Although its mechanism of action is not fully understood, this compound has been found to induce apoptosis in cancer cells and disrupt the cell membranes of microorganisms. While it has advantages for lab experiments, its potential toxicity may limit its use in vivo. Future research could focus on the development of this compound analogs, investigation of its mechanism of action, and its potential use in combination with other drugs.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-(6-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anticancer, antifungal, and antimicrobial properties. This compound has been found to inhibit the growth of cancer cells, including breast cancer, prostate cancer, and lung cancer cells. It has also been found to be effective against various fungal and bacterial strains.